Cas no 144060-92-4 (2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester)

• Product Name: 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester
• CAS No: 144060-92-4
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 64810
• PubChem ID: 19965080
• Update Time: 2025-06-12

2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester Chemical and Physical Properties

Names and Identifiers

• 2-[3-Amino-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic acid ethyl ester
• ethyl 2-[3-amino-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
• ethyl 2-(3-amino-4-isobutyloxyphenyl)-4-methyl-5-thiazolecarboxylate
• 144060-92-4
• 2-[3-Amino-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylicacid ethylester
• AC-9023
• RQDZYELGFUZPQX-UHFFFAOYSA-N
• AKOS015900020
• DTXSID40601535
• SCHEMBL469542
• 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester

• Inchi： 1S/C17H22N2O3S/c1-5-21-17(20)15-11(4)19-16(23-15)12-6-7-14(13(18)8-12)22-9-10(2)3/h6-8,10H,5,9,18H2,1-4H3
• InChI Key： RQDZYELGFUZPQX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC(=C(C=1)N)OCC(C)C

Computed Properties

• Exact Mass: 334.13500
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.176
• PSA: 102.68000
• LogP: 4.49340

Additional information on 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester

Introduction to 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester (CAS No. 144060-92-4)

2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester, with the CAS number 144060-92-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a substituted phenyl ring, and a thiazole moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester is particularly noteworthy due to its multifunctional nature. The presence of the amino group and the thiazole ring suggests that this compound may exhibit a range of biological activities, such as anti-inflammatory, antimicrobial, and antitumor properties. These functional groups are often associated with high binding affinity to various biological targets, making the compound a promising candidate for drug development.

Recent studies have explored the potential of 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester has also shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute revealed that this compound exhibited potent antitumor activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, suggesting that it could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high solubility and stability in physiological conditions further enhance its suitability for pharmaceutical applications.

In terms of safety and toxicity, initial assessments suggest that 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester has a low toxicity profile. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. These studies will provide crucial data on dosing regimens, potential side effects, and long-term safety profiles.

The synthesis of 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester has been optimized using modern synthetic techniques. One common approach involves the reaction of 3-aminothiophenol with 4-chloroacetyl chloride followed by subsequent functional group modifications to introduce the desired substituents. This multi-step synthesis process ensures high yields and purity levels, making it feasible for large-scale production.

The potential applications of 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester extend beyond traditional pharmaceuticals. It may also find use in other areas such as agrochemicals and materials science. For example, its antimicrobial properties could be harnessed in the development of new crop protection agents or antimicrobial coatings for medical devices.

In conclusion, 2-3-Amino-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylicacid ethylester (CAS No. 144060-92-4) is a promising compound with a wide range of potential applications in medicine and beyond. Its unique chemical structure and multifunctional properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments and applications.